![molecular formula C23H15Cl2N3O4 B279419 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate](/img/structure/B279419.png)
4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate
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Overview
Description
4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a member of the quinazoline family and has been found to have a wide range of applications in various fields of study. In
Mechanism of Action
The mechanism of action of 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. This compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to exhibit potent anti-cancer activity in various cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs. This compound has also been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate in lab experiments include its potent anti-cancer activity and its ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in water.
Future Directions
There are many future directions for the study of 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate. One possible direction is the development of new anti-cancer drugs based on this compound. Another possible direction is the study of the mechanism of action of this compound in more detail. Additionally, the potential use of this compound in other fields of study, such as drug discovery and medicinal chemistry, should also be explored.
Synthesis Methods
The synthesis of 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate involves the reaction of 2,4-dichlorobenzoic acid with 4-aminophenyl acetic acid to form an intermediate compound. This intermediate compound is then reacted with 3,4-diaminobenzoic acid to form the final product. The synthesis of this compound has been well documented in scientific literature and is considered to be a reliable method.
Scientific Research Applications
4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl 2,4-dichlorobenzoate has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of applications in various fields of study, including cancer research, drug discovery, and medicinal chemistry. This compound has been found to exhibit potent anti-cancer activity in various cancer cell lines, making it a promising candidate for the development of new anti-cancer drugs.
Properties
Molecular Formula |
C23H15Cl2N3O4 |
---|---|
Molecular Weight |
468.3 g/mol |
IUPAC Name |
[4-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]phenyl] 2,4-dichlorobenzoate |
InChI |
InChI=1S/C23H15Cl2N3O4/c24-14-5-10-17(19(25)11-14)23(31)32-16-8-6-15(7-9-16)27-21(29)12-28-13-26-20-4-2-1-3-18(20)22(28)30/h1-11,13H,12H2,(H,27,29) |
InChI Key |
XRNXCSRHAMOQQX-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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